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Compound of Interest

Compound Name: S-Ethyl ethanethioate

Cat. No.: B3427407 Get Quote

S-Ethyl ethanethioate, CAS number 625-60-5, is an organosulfur compound belonging to the

thioester family. While structurally similar to its common oxygen analog, ethyl acetate, the

replacement of the ester oxygen with a sulfur atom imparts unique physicochemical properties

and heightened reactivity. This makes it a compound of significant interest for researchers in

organic synthesis, biochemistry, and flavor chemistry. In nature, it has been identified as a

volatile sulfur compound in durian fruit, wine, and coffee, contributing to their complex aroma

profiles[1].

In the laboratory, S-Ethyl ethanethioate serves as a valuable model for understanding the

chemistry of biologically crucial thioesters, such as Acetyl-Coenzyme A, which is central to

metabolism. Its enhanced electrophilicity at the carbonyl carbon makes it a versatile

intermediate for the synthesis of other carboxylic acid derivatives[2][3]. This guide provides a

comprehensive technical overview of its properties, synthesis, reactivity, and applications for

professionals in research and drug development.

Molecular Structure and Identifiers
S-Ethyl ethanethioate consists of an acetyl group bonded to the sulfur atom of an

ethanethiolate group.
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Identifier Value

IUPAC Name S-Ethyl ethanethioate[4]

CAS Number 625-60-5[4][5]

Molecular Formula C₄H₈OS[1][4]

Molecular Weight 104.17 g/mol [1][6]

Synonyms
S-Ethyl thioacetate, Ethyl thiolacetate, Acetic

acid thio-, S-ethyl ester[1][2][5][6]

InChI Key APTGPWJUOYMUCE-UHFFFAOYSA-N[4][7]

SMILES CCSC(=O)C[4]

Physicochemical Properties
S-Ethyl ethanethioate is a colorless to light yellow liquid under standard conditions[1][2]. Its

distinct odor is a key characteristic, often described as alliaceous, sulfury, and reminiscent of

onion or garlic, with notes of coffee[1][8].
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Property Value Source(s)

Appearance
Colorless to light yellow, clear

liquid
[1][4]

Odor
Alliaceous, sulfury, fruity,

onion, garlic, coffee
[1][8]

Boiling Point 116 °C (at 760 mmHg) [1]

Density 0.979 g/mL at 25 °C [1]

Refractive Index (n²⁰/D) 1.458 [1]

Flash Point 18.3 °C (65 °F) [1][9]

Water Solubility Insoluble [1][4][6]

Solubility in Organics
Soluble in alcohol, miscible in

diethyl ether
[4][6]

LogP (Octanol/Water) 1.26 [1]

Spectroscopic Profile: A Guide to Identification
Accurate identification of S-Ethyl ethanethioate relies on a combination of spectroscopic

techniques.

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) is a standard method for determining the

molecular weight and fragmentation pattern.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://en.wikipedia.org/wiki/Ethyl_thioacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://www.hmdb.ca/metabolites/HMDB0031190
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://www.thegoodscentscompany.com/data/rw1028461.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://en.wikipedia.org/wiki/Ethyl_thioacetate
https://pubchem.ncbi.nlm.nih.gov/compound/61171
https://en.wikipedia.org/wiki/Ethyl_thioacetate
https://pubchem.ncbi.nlm.nih.gov/compound/61171
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://www.benchchem.com/product/b3427407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Proposed Fragment Interpretation

104 [C₄H₈OS]⁺ Molecular Ion (M⁺)

43 [CH₃CO]⁺
Acylium ion, often the base

peak

29 [C₂H₅]⁺ Ethyl cation

27 [C₂H₃]⁺ Vinyl cation

Data sourced from NIST Mass

Spectrometry Data Center[5]

[6]

Infrared (IR) Spectroscopy
The IR spectrum provides crucial information about the functional groups present. The most

telling feature is the carbonyl (C=O) stretch.
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Wavenumber (cm⁻¹) Vibration Interpretation

~2970 C-H stretch
Aliphatic C-H bonds in ethyl

and acetyl groups

~1690 C=O stretch

Thioester carbonyl stretch.

This is a key diagnostic peak,

appearing at a lower frequency

than the typical ester C=O

stretch (~1735 cm⁻¹) due to

the reduced resonance

contribution from the larger

sulfur atom.

~1450 C-H bend
Methylene and methyl group

scissoring

~1355 C-H bend Methyl group umbrella mode

Characteristic absorption data

based on general thioester

properties and available

spectra[6].

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is definitive for confirming the structure by showing the number of

distinct proton environments, their integration, and splitting patterns.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~2.3 Singlet (s) 3H CH₃-CO-S

The acetyl

protons are a

singlet as there

are no adjacent

protons.

~2.9 Quartet (q) 2H S-CH₂-CH₃

The methylene

protons are

adjacent to 3

methyl protons,

resulting in a

quartet (n+1

rule).

~1.2 Triplet (t) 3H S-CH₂-CH₃

The terminal

methyl protons

are adjacent to 2

methylene

protons, resulting

in a triplet.

Predicted

chemical shifts

based on

standard values

for similar

functional

groups[10][11].

Synthesis and Manufacturing
A prevalent and reliable laboratory-scale synthesis involves the reaction of an acyl chloride with

a thiol in the presence of a base to neutralize the HCl byproduct.
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Experimental Protocol: Synthesis from Acetyl Chloride
and Ethanethiol
Objective: To synthesize S-Ethyl ethanethioate via nucleophilic acyl substitution.

Reagents:

Acetyl Chloride (CH₃COCl)

Ethanethiol (C₂H₅SH)

Pyridine (or another non-nucleophilic base)

Anhydrous Diethyl Ether (solvent)

Saturated Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate

Procedure:

Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a dropping

funnel. Maintain an inert atmosphere (e.g., nitrogen or argon).

Initial Mixture: Dissolve ethanethiol and pyridine (1.1 equivalents) in anhydrous diethyl ether

and cool the flask in an ice bath (0 °C).

Addition: Add acetyl chloride (1.0 equivalent), dissolved in anhydrous diethyl ether, dropwise

from the dropping funnel to the stirred solution over 30 minutes. A precipitate (pyridinium

hydrochloride) will form.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to

completion.

Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory

funnel. Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated

sodium bicarbonate solution (to remove excess acid), and brine.
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Drying and Isolation: Dry the separated organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator.

Purification: The resulting crude product can be purified by fractional distillation to yield pure

S-Ethyl ethanethioate (b.p. 116 °C).

Ethanethiol +
Pyridine in Ether

Reaction Flask
(0 °C to RT)

Charge

Acetyl Chloride
in Ether

Add dropwise

Aqueous Workup
(Separatory Funnel)

Quench & Extract Dry with MgSO₄
Fractional
Distillation

Concentrate Pure S-Ethyl
Ethanethioate

Click to download full resolution via product page

Caption: Workflow for the synthesis of S-Ethyl ethanethioate.

Chemical Reactivity and Mechanistic Insights
The core of S-Ethyl ethanethioate's utility in synthesis lies in the reactivity of the thioester

functional group.

Enhanced Electrophilicity
Compared to its oxygen ester analog (ethyl acetate), the carbonyl carbon of S-Ethyl
ethanethioate is significantly more electrophilic and susceptible to nucleophilic attack[3]. This

is attributable to two primary factors:

Reduced Resonance: The overlap between the 3p orbital of sulfur and the 2p orbital of the

carbonyl carbon is less effective than the 2p-2p overlap in an oxygen ester. This diminishes

the resonance stabilization of the thioester group, leaving the carbonyl carbon more electron-

deficient.

Better Leaving Group: The ethanethiolate anion (CH₃CH₂S⁻) is a weaker base and therefore

a better leaving group than the ethoxide anion (CH₃CH₂O⁻) because sulfur is larger and
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more polarizable than oxygen, stabilizing the negative charge more effectively.

This increased reactivity allows thioesters to undergo nucleophilic acyl substitution reactions

under milder conditions than their oxygen counterparts[3].

Caption: Mechanism of nucleophilic acyl substitution on a thioester.

Applications in Research and Industry
Flavor and Fragrance: As a naturally occurring volatile, S-Ethyl ethanethioate is used in

trace amounts as a flavoring agent to impart specific sulfury, roasted, or fruity notes in food

products[2][9][12]. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has

evaluated it and found no safety concern at current intake levels when used as a flavoring

agent[6].

Organic Synthesis: Its heightened reactivity makes it a preferred acylating agent for sensitive

substrates where the conditions required for esters or acid chlorides would be too harsh. It is

a key building block for creating ketones, amides, and other esters[2][3].

Biochemical Research: S-Ethyl ethanethioate serves as a simple, stable, and easily

handled analog for Acetyl-CoA, enabling studies of enzyme kinetics and mechanisms

involving acyl transfer reactions without the complexity of the coenzyme structure[4].

Safety and Handling
S-Ethyl ethanethioate is a hazardous chemical that requires strict safety protocols.
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GHS Hazard Statement Code Description

Flammability H225
Highly flammable liquid and

vapor

Acute Toxicity H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Eye Damage H318 Causes serious eye damage

Target Organ Toxicity H335 May cause respiratory irritation

Data sourced from multiple

safety data sheets and

chemical databases[1][4][6]

[12][13].

Handling Recommendations:

Engineering Controls: Always handle in a well-ventilated chemical fume hood to avoid

inhalation of vapors[2][12]. Use explosion-proof equipment and ground all containers to

prevent static discharge[12].

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a face shield. A flame-retardant lab coat is required[12].

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for

flammable liquids, away from heat, sparks, and open flames[12].

Spills: Absorb spills with an inert, non-combustible material and dispose of as hazardous

waste.

References
Cheméo. (n.d.). S-Ethyl ethanethioate (CAS 625-60-5). [Link]

Wikipedia. (n.d.). Ethyl thioacetate. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://en.wikipedia.org/wiki/Ethyl_thioacetate
https://pubchem.ncbi.nlm.nih.gov/compound/61171
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/DE/en/p/E0708
https://cymitquimica.com/cas/625-60-5/
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3427407?utm_src=pdf-body
https://www.chemeo.com/cid/46-991-3/S-Ethyl-ethanethioate
https://en.wikipedia.org/wiki/Ethyl_thioacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institute of Standards and Technology (NIST). (n.d.). S-Ethyl ethanethioate. In

NIST Chemistry WebBook. [Link]

PubChem. (n.d.). S-Ethyl thiolacetate | C4H8OS | CID 61171. [Link]

The Good Scents Company. (n.d.). S-ethyl thioacetate. [Link]

National Institute of Standards and Technology (NIST). (n.d.). S-Ethyl ethanethioate. In

NIST Chemistry WebBook. [Link]

Fiveable. (n.d.). Ethyl Thioacetate Definition. [Link]

Doc Brown's Chemistry. (n.d.). ethyl ethanoate low high resolution H-1 proton nmr spectrum.

[Link]

Quora. (2021). How is the structure of ethyl ethanoate consistent with the NMR spectrum?.

[Link]

Human Metabolome Database. (2012). Showing metabocard for S-Ethyl thioacetate

(HMDB0031190). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethanethioic acid S-ethyl ester | 625-60-5 [chemicalbook.com]

2. CAS 625-60-5: S-Ethyl thioacetate | CymitQuimica [cymitquimica.com]

3. fiveable.me [fiveable.me]

4. Ethyl thioacetate - Wikipedia [en.wikipedia.org]

5. S-Ethyl ethanethioate [webbook.nist.gov]

6. S-Ethyl thiolacetate | C4H8OS | CID 61171 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b3427407?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C625605&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/61171
http://www.thegoodscentscompany.com/data/rw1035911.html
https://www.benchchem.com/product/b3427407?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C625605
https://library.fiveable.me/chemistry/ap-chem/organic-chemistry-key-terms/study-guide/ethyl-thioacetate-definition
https://www.docbrown.info/page06/molecule_spectroscopy/spec51.htm
https://www.quora.com/How-is-the-structure-of-ethyl-ethanoate-consistent-with-the-NMR-spectrum-AlevelChemistry
https://hmdb.ca/metabolites/HMDB0031190
https://www.benchchem.com/product/b3427407?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8489296.htm
https://cymitquimica.com/cas/625-60-5/
https://fiveable.me/key-terms/organic-chem/ethyl-thioacetate
https://en.wikipedia.org/wiki/Ethyl_thioacetate
https://webbook.nist.gov/cgi/inchi?ID=C625605&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/61171
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. S-Ethyl ethanethioate (CAS 625-60-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

8. Human Metabolome Database: Showing metabocard for S-Ethyl thioacetate
(HMDB0031190) [hmdb.ca]

9. S-ethyl thioacetate, 625-60-5 [thegoodscentscompany.com]

10. ethyl ethanoate low high resolution H-1 proton nmr spectrum of ethyl acetate analysis
interpretation of chemical shifts ppm spin spin line splitting doc brown's advanced organic
chemistry revision notes [docbrown.info]

11. quora.com [quora.com]

12. fishersci.com [fishersci.com]

13. S-Ethyl Thioacetate | 625-60-5 | TCI Deutschland GmbH [tcichemicals.com]

To cite this document: BenchChem. [Introduction: The Significance of the Thioester Core].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427407#s-ethyl-ethanethioate-cas-number-625-60-
5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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